2-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid

• IUPAC Name: 2-(4-ethoxycarbonylpyrazol-1-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O4/c1-3-15-9(14)7-4-10-11(5-7)6(2)8(12)13/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: RRDAYHUDGSSDGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)C(C)C(=O)O
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• CAS No.: 1190234-83-3

Description

“2-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid” is a chemical compound with the molecular formula C9H12N2O4. It is related to a compound called “(2-{[4-(Ethoxycarbonyl)-1H-pyrazol-5-yl]ethynyl}phenyl)boronic acid” which has a molecular formula of C14H13BN2O4.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the catalytic protodeboronation of pinacol boronic esters has been used in the synthesis of related compounds. Additionally, the susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH has been studied, which could be relevant to the synthesis and stability of this compound.

Synthesis routes and methods

Procedure details

By a reaction in the same manner as in Example 10a and using ethyl 1H-pyrazole-4-carboxylate (1.40 g, 10.0 mmol) and tert-butyl 2-bromopropanate (3.14 g, 15.0 mmol), the title compound (1.85 g, 87%) was obtained as a colorless oil.